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Introduction
Gomisin K1 is a dibenzocyclooctadiene lignan isolated from the fruits of Schisandra chinensis

(Turcz.) Baill.[1][2]. This natural compound has garnered interest in the scientific community for

its potential therapeutic applications, particularly its anti-cancer properties. This technical guide

provides a comprehensive overview of the known physical and chemical properties of Gomisin
K1, its biological activity, and relevant experimental protocols. The information is presented to

support further research and development efforts involving this compound.

Physical and Chemical Properties
The physical and chemical properties of Gomisin K1 are summarized in the table below. While

some data is readily available, specific experimental values for properties such as melting point

and quantitative solubility are not extensively reported in the current literature.
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Property Value References

Molecular Formula C₂₃H₃₀O₆ [1][3][4]

Molecular Weight 402.48 g/mol [1][2]

CAS Number 75629-20-8 [1][3][5]

Appearance Powder [4]

Purity ≥97% [4]

Solubility

Data not available in cited

literature. Generally,

dibenzocyclooctadiene lignans

are soluble in organic solvents

like methanol, ethanol, and

ethyl acetate, which are used

for their extraction. For in vitro

assays, solvents such as

dimethyl sulfoxide (DMSO) are

commonly used.[6][7][8][9]

Melting Point
Data not available in cited

literature.
[10][11]

Spectral Data (NMR, MS, IR)

While the structure of Gomisin

K1 has been confirmed using

spectroscopic methods,

specific spectral data (¹H-

NMR, ¹³C-NMR, MS, IR) are

not detailed in the reviewed

literature.[12][13][14][15]

Biological Activity
Gomisin K1 has demonstrated notable cytotoxic activity against human cervical cancer cells.

Anti-Cancer Activity: Gomisin K1 inhibits the growth of HeLa cells with an IC₅₀ of 5.46 μM.[1]

[2]
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Signaling Pathways
The precise signaling pathways through which Gomisin K1 exerts its cytotoxic effects have not

been fully elucidated in the available scientific literature. Research on other gomisins isolated

from Schisandra chinensis, such as Gomisin A and Gomisin N, has shown involvement in

apoptosis-related pathways, including the modulation of NF-κB and EGFR survival pathways,

and the PI3K-Akt signaling cascade.[16][17][18] For instance, Gomisin N has been shown to

enhance TNF-α-induced apoptosis in HeLa cells by up-regulating death receptors 4 and 5

(DR4 and DR5) through a mechanism involving reactive oxygen species (ROS).[19][20] It is

plausible that Gomisin K1 may act through similar mechanisms, however, specific studies on

Gomisin K1 are required to confirm this.

Due to the lack of specific data for Gomisin K1, a signaling pathway diagram cannot be

provided at this time.

Experimental Protocols
The following are generalized protocols for the isolation of dibenzocyclooctadiene lignans from

Schisandra chinensis and for assessing the cytotoxicity of Gomisin K1.

Isolation of Dibenzocyclooctadiene Lignans
This protocol describes a general method for the extraction and isolation of lignans, including

Gomisin K1, from the fruits of Schisandra chinensis.
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Dried fruits of Schisandra chinensis

Extraction with 80% aqueous ethanol by maceration

Concentration in vacuo to obtain crude extract

Solvent partitioning (e.g., with hexane, ethyl acetate, n-butanol)

Silica gel column chromatography of the hexane-soluble layer

Further fractionation using Sephadex LH-20 column chromatography

Isolation of Gomisin K1

Purified Gomisin K1

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b201651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HeLa cells

Seed cells in a 96-well plate and incubate for 24h

Treat cells with various concentrations of Gomisin K1 for 48-72h

Add MTT solution to each well and incubate for 4h

Add solubilization solution (e.g., DMSO) to dissolve formazan crystals

Measure absorbance at ~570 nm using a microplate reader

Calculate cell viability and determine IC50 value

IC50 value of Gomisin K1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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